Cas no 2138409-60-4 (Tert-butyl 2-(adamantan-2-yl)-3-aminopropanoate)

• Product Name: Tert-butyl 2-(adamantan-2-yl)-3-aminopropanoate
• CAS No: 2138409-60-4
• MF: C₁₇H₂₉NO₂
• MW: 279.417665243149
• CID: 5610767
• PubChem ID: 165800878
• Update Time: 2023-09-03

Tert-butyl 2-(adamantan-2-yl)-3-aminopropanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(adamantan-2-yl)-3-aminopropanoate
• 2138409-60-4
• EN300-844433
• Tert-butyl 2-(adamantan-2-yl)-3-aminopropanoate

• Inchi： 1S/C17H29NO2/c1-17(2,3)20-16(19)14(9-18)15-12-5-10-4-11(7-12)8-13(15)6-10/h10-15H,4-9,18H2,1-3H3
• InChI Key： ILAZHPAUVUNORJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C(CN)C1C2CC3CC(C2)CC1C3)=O

Computed Properties

• Exact Mass: 279.219829168g/mol
• Monoisotopic Mass: 279.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.3Ų